2-(2-Chlorophenyl)-5-(4-(3-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile

• IUPAC Name: 2-(2-chlorophenyl)-5-[4-(3-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C22H19ClN4O2/c1-15-5-4-6-16(13-15)21(28)26-9-11-27(12-10-26)22-19(14-24)25-20(29-22)17-7-2-3-8-18(17)23/h2-8,13H,9-12H2,1H3
• InChI Key: XDPNFXUOCAPERU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N2CCN(CC2)C3=C(N=C(O3)C4=CC=CC=C4Cl)C#N
• Molecular Formula: C22H19ClN4O2
• Molecular Weight: 406.9 g/mol

Description

2-(2-Chlorophenyl)-5-(4-(3-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile, also known as CMPO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of nuclear energy, medical imaging, and cancer therapy. CMPO is a highly efficient extractant for the separation of actinides and lanthanides from nuclear waste, making it a valuable tool in nuclear reprocessing. Moreover, CMPO has shown promising results in the development of new radiopharmaceuticals for medical imaging and cancer therapy.

Scientific Research Applications

Antimicrobial Activities

Research has shown that derivatives of triazole and thiadiazole containing piperazine nuclei exhibit antimicrobial properties. For instance, a series of novel 1,3,4-thiadiazoles, 1,2,4-triazoles, and 1,3,4-oxadiazoles synthesized by cyclization of substituted thiosemicarbazide were screened for their antibacterial activity, demonstrating moderate activity towards Bacillus Subtilis and Escherichia Coli (Deshmukh et al., 2017). Another study focused on the synthesis and biological activity of derivatives involving piperazine, which showed moderate to good antimicrobial activity, further indicating the potential of such compounds in antimicrobial research (Mhaske et al., 2014).

Solubility Thermodynamics and Partitioning

The solubility and partitioning behavior of novel antifungal compounds, including triazole derivatives, in biologically relevant solvents were studied, providing insights into the physicochemical properties and biological delivery pathways. Such studies are crucial for the development of new drugs, offering data on solubility, thermodynamics, and interaction with biological media (Volkova et al., 2020).

Synthesis and Application in Materials Science

Derivatives of piperazine and related compounds have been explored for their potential in materials science, including the synthesis of novel compounds with specific physical or chemical properties. For example, the study of Schiff base and fused heterocyclic compounds as antibacterial agents involved the synthesis of novel structures, indicating the versatility of these compounds in developing materials with targeted properties (Rizk et al., 2019).